Cas no 950768-74-8 (7-methylisoquinolin-1-amine)
7-methylisoquinolin-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-methyl-1-Isoquinolinamine
- 7-Methylisoquinolin-1-amine
- 7-METHYL-ISOQUINOLIN-1-YLAMINE
- EN300-260690
- SCHEMBL3747200
- AKOS016008094
- Z1216821751
- 950768-74-8
- DTXSID30595858
- YXBRMVWSLWTZRS-UHFFFAOYSA-N
- DB-342007
- 7-methylisoquinolin-1-amine
-
- MDL: MFCD18802639
- Inchi: 1S/C10H10N2/c1-7-2-3-8-4-5-12-10(11)9(8)6-7/h2-6H,1H3,(H2,11,12)
- InChI Key: YXBRMVWSLWTZRS-UHFFFAOYSA-N
- SMILES: N1C=CC2C=CC(C)=CC=2C=1N
Computed Properties
- Exact Mass: 158.084398327g/mol
- Monoisotopic Mass: 158.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 311.7±27.0 °C at 760 mmHg
- Flash Point: 168.0±10.9 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
7-methylisoquinolin-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
7-methylisoquinolin-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189008259-1g |
7-Methylisoquinolin-1-amine |
950768-74-8 | 95% | 1g |
$640.56 | 2023-08-31 | |
| Chemenu | CM144096-1g |
7-methylisoquinolin-1-amine |
950768-74-8 | 95% | 1g |
$729 | 2021-08-05 | |
| TRC | M396040-10mg |
7-methylisoquinolin-1-amine |
950768-74-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M396040-50mg |
7-methylisoquinolin-1-amine |
950768-74-8 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M396040-100mg |
7-methylisoquinolin-1-amine |
950768-74-8 | 100mg |
$ 275.00 | 2022-06-03 | ||
| Chemenu | CM144096-1g |
7-methylisoquinolin-1-amine |
950768-74-8 | 95% | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-260690-1g |
7-methylisoquinolin-1-amine |
950768-74-8 | 90% | 1g |
$743.0 | 2023-09-14 | |
| Enamine | EN300-260690-5g |
7-methylisoquinolin-1-amine |
950768-74-8 | 90% | 5g |
$2152.0 | 2023-09-14 | |
| Enamine | EN300-260690-10g |
7-methylisoquinolin-1-amine |
950768-74-8 | 90% | 10g |
$3191.0 | 2023-09-14 | |
| Enamine | EN300-260690-0.05g |
7-methylisoquinolin-1-amine |
950768-74-8 | 95% | 0.05g |
$174.0 | 2024-06-18 |
7-methylisoquinolin-1-amine Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 7-methylisoquinolin-1-amine
Introduction to 7-Methylisoquinolin-1-Amine (CAS No. 950768-74-8)
7-Methylisoquinolin-1-amine, also known by its CAS number 950768-74-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the isoquinoline family, which has been extensively studied due to its unique structural properties and potential applications in drug discovery. The isoquinoline skeleton is a fused bicyclic structure consisting of a benzene ring and a pyridine ring, with the amino group positioned at the 1-position and a methyl group at the 7-position, giving it the name 7-methylisoquinolin-1-amine.
The synthesis of 7-methylisoquinolin-1-amine involves various methodologies, including but not limited to, the Skraup oxidation, Friedlander synthesis, and other advanced coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These improvements have made 7-methylisoquinolin-1-amine more accessible for research and development purposes.
In terms of chemical properties, 7-methylisoquinolin-1-amine exhibits a melting point of approximately 230°C and is sparingly soluble in water but dissolves well in organic solvents such as dichloromethane and ethanol. Its molecular formula is C₁₁H₁₁N, with a molecular weight of 159.2 g/mol. The compound's structure allows for various functional group transformations, making it a versatile building block in organic synthesis.
The pharmacological potential of 7-methylisoquinolin-1-amine has been explored in recent studies. Research indicates that this compound possesses anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-methylisoquinolin-1-amine exhibit potent inhibitory effects on specific enzymes associated with inflammatory pathways.
Beyond pharmacology, 7-methylisoquinolin-1-amine has found applications in materials science. Its ability to act as a precursor in the synthesis of advanced materials, such as conductive polymers and metalloorganic frameworks (MOFs), has been highlighted in recent literature. These materials hold promise for use in energy storage devices and catalytic processes.
The environmental impact of synthesizing and using 7-methylisoquinolin-1-amine is another area of active research. Scientists are exploring greener synthesis routes that minimize waste and reduce the use of hazardous reagents. Such efforts align with global sustainability goals and ensure that the production of this compound remains environmentally friendly.
In conclusion, 7-methylisoquinolin-1-amine (CAS No. 950768-74-8) is a multifaceted compound with applications spanning organic chemistry, pharmacology, and materials science. Its structural versatility and promising biological activities make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in future scientific advancements.
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